Cas no 155206-74-9 (4,5-dimethoxy-2-phenylbenzaldehyde)

• Product Name: 4,5-dimethoxy-2-phenylbenzaldehyde
• CAS No: 155206-74-9
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 4605622
• Update Time: 2025-06-22

4,5-dimethoxy-2-phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxy-2-phenylbenzaldehyde
• [1,1'-Biphenyl]-2-carboxaldehyde, 4,5-dimethoxy-

• Inchi： 1S/C15H14O3/c1-17-14-8-12(10-16)13(9-15(14)18-2)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： YFZXKIZPCXCRBW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC(OC)=C(OC)C=C1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4,5-dimethoxy-2-phenylbenzaldehyde

Comprehensive Analysis of 4,5-Dimethoxy-2-phenylbenzaldehyde (CAS No. 155206-74-9)

4,5-Dimethoxy-2-phenylbenzaldehyde (CAS No. 155206-74-9) is a highly versatile organic compound widely utilized in pharmaceutical research, fragrance synthesis, and advanced material science. This aromatic aldehyde features a unique molecular structure, combining a benzaldehyde core with dimethoxy and phenyl substituents, which contribute to its distinct chemical properties. Researchers and industry professionals frequently search for "4,5-dimethoxy-2-phenylbenzaldehyde synthesis" or "CAS 155206-74-9 applications," reflecting its growing relevance in synthetic chemistry.

The compound’s methoxy groups enhance its electron-donating capacity, making it a valuable intermediate in the development of fluorescent dyes and organic semiconductors. Recent studies highlight its potential in photodynamic therapy, a trending topic in medical research. Users often inquire about "4,5-dimethoxy-2-phenylbenzaldehyde solubility" or "spectral data for CAS 155206-74-9," underscoring the need for detailed physicochemical data. Its stability under ambient conditions further broadens its utility in catalysis and polymer chemistry.

From an industrial perspective, 4,5-dimethoxy-2-phenylbenzaldehyde is pivotal in crafting high-performance coatings and adhesives. Its low toxicity profile aligns with the global shift toward green chemistry, a hot topic among environmental-conscious consumers. Searches like "eco-friendly benzaldehyde derivatives" or "CAS 155206-74-9 safety data" dominate forums, emphasizing demand for sustainable alternatives. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, ensuring compliance with ISO standards.

In the fragrance industry, this compound’s aldehyde functionality contributes to floral and woody scent profiles, driving interest in "4,5-dimethoxy-2-phenylbenzaldehyde in perfumery." Its compatibility with essential oils and fixatives makes it a preferred choice for luxury fragrances. Additionally, its role in heterocyclic compound synthesis attracts attention in academic circles, with queries like "mechanism of 4,5-dimethoxy-2-phenylbenzaldehyde reactions" gaining traction.

Future prospects for CAS No. 155206-74-9 include explorations in bioactive molecule design and nanotechnology. As AI-driven drug discovery accelerates, this compound’s scaffold versatility positions it as a candidate for targeted drug delivery systems. The integration of machine learning in chemical research further fuels inquiries like "computational modeling of 4,5-dimethoxy-2-phenylbenzaldehyde," merging chemistry with cutting-edge tech trends.

To summarize, 4,5-Dimethoxy-2-phenylbenzaldehyde (CAS No. 155206-74-9) is a multifaceted compound bridging gaps between academia and industry. Its adaptability across pharmaceuticals, materials science, and fragrance engineering ensures sustained relevance. By addressing user queries and aligning with trends like sustainability and AI-aided research, this profile aims to deliver both SEO-optimized and scientifically rigorous content.